Cas no 1805142-63-5 (Ethyl 3-amino-4-(difluoromethyl)-5-methoxypyridine-2-carboxylate)

• Product Name: Ethyl 3-amino-4-(difluoromethyl)-5-methoxypyridine-2-carboxylate
• CAS No: 1805142-63-5
• MF: C₁₀H₁₂F₂N₂O₃
• MW: 246.210689544678
• CID: 4856433
• Update Time: 2025-11-04

Ethyl 3-amino-4-(difluoromethyl)-5-methoxypyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-amino-4-(difluoromethyl)-5-methoxypyridine-2-carboxylate

• Inchi： 1S/C10H12F2N2O3/c1-3-17-10(15)8-7(13)6(9(11)12)5(16-2)4-14-8/h4,9H,3,13H2,1-2H3
• InChI Key： ZOPYTXRUQZDSMV-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(C(=O)OCC)C=1N)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 266
• XLogP3: 1.9
• Topological Polar Surface Area: 74.4

Additional information on Ethyl 3-amino-4-(difluoromethyl)-5-methoxypyridine-2-carboxylate

Ethyl 3-Amino-4-(Difluoromethyl)-5-Methoxypyridine-2-Carboxylate: A Comprehensive Overview

Ethyl 3-amino-4-(difluoromethyl)-5-methoxypyridine-2-carboxylate, with the CAS number 1805142-63-5, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemicals. This compound belongs to the class of pyridine derivatives, which are known for their versatile applications in drug discovery and pest control. The structure of this compound is characterized by a pyridine ring substituted with an amino group at position 3, a difluoromethyl group at position 4, and a methoxy group at position 5. Additionally, the carboxylate group at position 2 is esterified with an ethyl group, contributing to its unique chemical properties.

Recent studies have highlighted the potential of Ethyl 3-amino-4-(difluoromethyl)-5-methoxypyridine-2-carboxylate as a lead compound in the development of new herbicides. The presence of the difluoromethyl group introduces electronic effects that enhance the compound's ability to inhibit specific enzymes involved in plant metabolism. This makes it a promising candidate for controlling invasive weeds without adversely affecting crops. Researchers have also explored its role in combating herbicide-resistant weeds, a growing concern in modern agriculture.

The synthesis of Ethyl 3-amino-4-(difluoromethyl)-5-methoxypyridine-2-carboxylate involves a multi-step process that includes nucleophilic substitution and coupling reactions. The optimization of these steps has been a focus of recent research, with scientists aiming to improve yield and reduce production costs. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining product purity.

In terms of biological activity, Ethyl 3-amino-4-(difluoromethyl)-5-methoxypyridine-2-carboxylate has demonstrated potent inhibitory effects on acetylcholinesterase (AChE), an enzyme associated with neurodegenerative diseases such as Alzheimer's disease. This finding suggests its potential as a therapeutic agent in the treatment of cognitive disorders. Furthermore, studies have shown that the compound exhibits selective toxicity towards cancer cells, making it a candidate for targeted anticancer therapies.

The structural features of this compound play a crucial role in its pharmacokinetic properties. The methoxy group at position 5 enhances solubility and bioavailability, while the amino group at position 3 contributes to hydrogen bonding and receptor interactions. These characteristics make Ethyl 3-amino-4-(difluoromethyl)-5-methoxypyridine-2-carboxylate an attractive molecule for drug delivery systems and sustained-release formulations.

From an environmental perspective, researchers have investigated the degradation pathways of Ethyl 3-amino-4-(difluoromethyl)-5-methoxypyridine-2-carboxylate under various conditions. Studies indicate that the compound undergoes rapid hydrolysis in aqueous environments, reducing its persistence in soil and water systems. This property is advantageous for minimizing ecological risks associated with agricultural applications.

In conclusion, Ethyl 3-amino-4-(difluoromethyl)-5-methoxypyridine-2-carboxylate (CAS No: 1805142-63-5) is a multifaceted compound with applications spanning agrochemicals, pharmaceuticals, and environmental science. Its unique chemical structure and versatile properties continue to drive innovative research across diverse disciplines. As advancements in synthetic methods and biological studies unfold, this compound holds immense potential for addressing pressing challenges in health and agriculture.